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Introduction

Alisertib (MLN8237) is an investigational, orally available, and selective small-molecule inhibitor
of Aurora A kinase (AAK).[1][2] Aurora A kinase is a crucial serine/threonine kinase that plays a
vital role in the regulation of mitosis, including centrosome maturation, spindle formation, and
cytokinesis.[3] Overexpression of Aurora A kinase is common in various human cancers and is
often associated with poor prognosis, making it an attractive target for cancer therapy.[3]
Alisertib competitively binds to the ATP-binding site of Aurora A, preventing its activation
through autophosphorylation at Thr288.[4][5] This inhibition disrupts the assembly of the mitotic
spindle apparatus and chromosome segregation, leading to cell cycle arrest, aneuploidy, and
ultimately apoptosis.[1][4][6]

Flow cytometry is a powerful and widely used technique for cell analysis. It allows for the rapid,
guantitative measurement of multiple physical and chemical characteristics of individual cells
as they pass through a laser beam. In the context of Alisertib treatment, flow cytometry is an
indispensable tool for elucidating its mechanism of action and quantifying its effects on cell
cycle progression and apoptosis.

Mechanism of Action of Alisertib

Alisertib's primary mechanism of action is the selective inhibition of Aurora A kinase. This
disruption of a key mitotic regulator leads to a cascade of events culminating in cell cycle arrest

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15580366?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Alisertib
https://pmc.ncbi.nlm.nih.gov/articles/PMC4298344/
https://www.benchchem.com/pdf/Application_Notes_Flow_Cytometry_Analysis_of_Cell_Cycle_Arrest_Induced_by_Volasertib.pdf
https://www.benchchem.com/pdf/Application_Notes_Flow_Cytometry_Analysis_of_Cell_Cycle_Arrest_Induced_by_Volasertib.pdf
https://www.mdpi.com/2072-6694/17/14/2290
https://www.researchgate.net/figure/Alisertib-mechanism-of-action-Alisertib-selectively-binds-to-and-inhibits-Aurora-A_fig1_282044202
https://en.wikipedia.org/wiki/Alisertib
https://www.mdpi.com/2072-6694/17/14/2290
https://www.invivochem.com/alisertib.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

and apoptosis. The signaling pathway is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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